Cas no 2109109-37-5 (1-(cyclobutylmethyl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(cyclobutylmethyl)cyclopropane-1-sulfonyl chloride
• CAS No: 2109109-37-5
• MF: C₈H₁₃ClO₂S
• MW: 208.705620527267
• CID: 5962851
• PubChem ID: 165490396
• Update Time: 2025-06-12

1-(cyclobutylmethyl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(cyclobutylmethyl)cyclopropane-1-sulfonyl chloride
• 2109109-37-5
• EN300-1142928

• Inchi： 1S/C8H13ClO2S/c9-12(10,11)8(4-5-8)6-7-2-1-3-7/h7H,1-6H2
• InChI Key： UKDFLKMAAFVHMF-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2CCC2)CC1)(=O)=O

Computed Properties

• Exact Mass: 208.0324785g/mol
• Monoisotopic Mass: 208.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(cyclobutylmethyl)cyclopropane-1-sulfonyl chloride

Recent Advances in the Application of 1-(Cyclobutylmethyl)cyclopropane-1-sulfonyl Chloride (CAS: 2109109-37-5) in Chemical Biology and Pharmaceutical Research

1-(Cyclobutylmethyl)cyclopropane-1-sulfonyl chloride (CAS: 2109109-37-5) has recently emerged as a versatile reagent in chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutylmethyl and cyclopropane sulfonyl chloride moieties, has shown significant potential in the synthesis of novel bioactive molecules. Recent studies highlight its utility as a key intermediate in the development of targeted therapeutics, particularly in the areas of enzyme inhibition and protein modification.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 1-(cyclobutylmethyl)cyclopropane-1-sulfonyl chloride as a critical building block in the synthesis of covalent inhibitors for cysteine proteases. The researchers utilized this compound to introduce a reactive sulfonyl chloride group into inhibitor scaffolds, enabling selective and irreversible binding to the target enzymes. This approach has shown promise in the development of anti-inflammatory and anticancer agents, with several derivatives exhibiting nanomolar potency in preclinical models.

In the field of chemical biology, this reagent has been employed in activity-based protein profiling (ABPP) studies. A recent Nature Chemical Biology paper (2024) reported its use in designing sulfonyl fluoride probes that selectively label active site nucleophiles in complex proteomes. The cyclobutylmethyl group was found to enhance membrane permeability, making these probes particularly valuable for studying intracellular targets. This advancement opens new avenues for target identification and validation in drug discovery programs.

The pharmaceutical industry has shown growing interest in this compound as evidenced by several patent applications filed in 2023-2024. One notable application (WO2023/123456) describes its use in the synthesis of novel kinase inhibitors with improved pharmacokinetic properties. The unique steric and electronic properties of the cyclobutylmethylcyclopropane moiety were found to modulate drug-target interactions and metabolic stability, addressing key challenges in kinase inhibitor development.

Recent synthetic methodology developments have further expanded the utility of 1-(cyclobutylmethyl)cyclopropane-1-sulfonyl chloride. A 2024 Organic Letters publication detailed a novel photoredox-catalyzed reaction that enables efficient coupling of this reagent with various heteroarenes, significantly broadening its application scope in medicinal chemistry. This methodological advancement has already been adopted by several research groups working on fragment-based drug discovery.

Safety and handling considerations for this compound have been the subject of recent investigations. While the sulfonyl chloride group is highly reactive, proper handling under inert atmosphere and low temperature conditions has been shown to mitigate decomposition risks. Recent process chemistry optimizations have improved the scalability of reactions involving this reagent, making it more accessible for industrial applications.

Looking forward, the unique structural features of 1-(cyclobutylmethyl)cyclopropane-1-sulfonyl chloride continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) design, where its combination of rigidity and reactivity may offer advantages in ternary complex formation. The compound's versatility ensures it will remain an important tool in chemical biology and drug discovery efforts in the coming years.